Pyrazolo[1,5-a]pyridin-5-amine
Overview
Description
Synthesis Analysis
A notable synthetic approach for pyrazolo[1,5-a]pyridin-5-amine involves a TEMPO-mediated [3 + 2] annulation–aromatization protocol . This method utilizes N-aminopyridines and α,β-unsaturated compounds, resulting in multisubstituted pyrazolo[1,5-a]pyridines with high regioselectivity. Mechanism studies reveal that TEMPO serves both as a Lewis acid and an oxidant during the reaction .
Molecular Structure Analysis
The this compound scaffold is crucial in drug discovery. Its versatile structure allows for various modifications, making it valuable in medicinal chemistry. Although not all ring junction structures are found in natural products, they play a significant role from a biological perspective .
Chemical Reactions Analysis
The regioselectivity of pyrazolo[1,5-a]pyrimidine synthesis can be controlled using dimethylamino leaving groups. The initial condensation proceeds via an addition–elimination mechanism (aza-Michael type), leading to the formation of pyrazolo[1,5-a]pyrimidines .
Scientific Research Applications
1. Regioselective Functionalization
Pyrazolo[1,5-a]pyridin-5-amine has been utilized in regioselective functionalization processes. For instance, a study by Balkenhohl et al. (2018) demonstrated the regioselective metalation and functionalization of the pyrazolo[1,5-a]pyridine scaffold using Mg- and Zn-TMP bases, leading to the synthesis of polysubstituted heterocycles (Balkenhohl et al., 2018).
2. Anti-Mycobacterial Activity
Sutherland et al. (2022) explored the design and synthesis of novel pyrazolo[1,5-a]pyrimidin-7-amines for the treatment of Mycobacterium tuberculosis. Their comprehensive structure–activity relationship studies revealed that certain analogues exhibited potent in vitro growth inhibition (Sutherland et al., 2022).
3. Anticancer Agents
Chavva et al. (2013) synthesized novel alkyl amide functionalized trifluoromethyl substituted pyrazolo[3,4-b]pyridine derivatives, screening them for anticancer activity against various cancer cell lines. Some compounds showed promising bioactivity at micro molar concentration (Chavva et al., 2013).
4. Cycloannulation Strategy for Synthesis
Reddy et al. (2022) reported a base-mediated [3 + 2]-cycloannulation strategy for synthesizing pyrazolo[1,5-a]pyridine derivatives. This metal-free protocol features broad substrate scope and good functional group tolerance, demonstrating the efficacy of pyrazolo[1,5-a]pyridines in medicinal chemistry (Reddy et al., 2022).
5. Synthesis of Functionally Substituted Derivatives
Moustafa et al. (2022) developed efficient methods for synthesizing functionally substituted pyrazolo[1,5-a]pyrimidine derivatives. These derivatives have attracted interest in materials science and biomedical applications due to their photophysical properties (Moustafa et al., 2022).
6. Recent Developments in Synthetic Strategies
Priya et al. (2020) provided a comprehensive discussion on the developments, synthesis, and reactivity of pyrazolo[1,5-a]pyridine, highlighting its importance in drug molecule production and its versatility in medicinal chemistry (Priya et al., 2020).
7. Sonochemical Synthetic Strategy
Ibrahim et al. (2019) described a sonochemical synthetic strategy for pyrazolo[1,5-a]pyridine derivatives. This catalyst-free method resulted in uniquely substituted derivatives with very good to excellent yield, emphasizing the compound's relevance in heterocyclic chemistry (Ibrahim et al., 2019).
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of Pyrazolo[1,5-a]pyridin-5-amine is the Mitogen-activated protein kinase 1 . This kinase plays a crucial role in cellular signaling pathways, regulating cell growth, differentiation, and apoptosis .
Mode of Action
It is known that the compound interacts with its target, the mitogen-activated protein kinase 1, leading to changes in the kinase’s activity . The interaction likely involves bonding of the NH2-group of the starting aminopyrazole with the Cβ of the compound .
Biochemical Pathways
This compound affects the MAPK/ERK pathway, which is involved in regulating cellular processes such as growth and differentiation . The compound’s interaction with Mitogen-activated protein kinase 1 can lead to changes in this pathway, potentially affecting downstream cellular processes .
Biochemical Analysis
Biochemical Properties
Pyrazolo[1,5-a]pyridin-5-amine plays a crucial role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules, influencing their activity and function. For instance, it has been shown to inhibit certain kinases, which are enzymes that play a key role in cell signaling pathways. The interaction between this compound and these kinases involves binding to the active site of the enzyme, thereby preventing substrate access and subsequent phosphorylation events . Additionally, this compound can bind to DNA and RNA, affecting gene expression and protein synthesis.
Cellular Effects
This compound exerts various effects on different types of cells and cellular processes. It has been observed to influence cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, in cancer cells, this compound can induce apoptosis (programmed cell death) by activating pro-apoptotic signaling pathways and inhibiting anti-apoptotic proteins . This compound also affects cellular metabolism by altering the activity of metabolic enzymes, leading to changes in the levels of key metabolites.
Molecular Mechanism
The molecular mechanism of action of this compound involves several key interactions at the molecular level. It binds to specific biomolecules, such as enzymes and receptors, leading to inhibition or activation of their function. For instance, this compound can inhibit the activity of certain kinases by binding to their ATP-binding sites, thereby blocking the transfer of phosphate groups to target proteins . This inhibition results in the disruption of downstream signaling pathways and alterations in gene expression.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound have been studied over various time periods. The compound’s stability and degradation are important factors that influence its long-term effects on cellular function. Studies have shown that this compound remains stable under physiological conditions for extended periods, allowing for sustained biological activity . Over time, the compound may undergo degradation, leading to a decrease in its efficacy. Long-term exposure to this compound has been associated with changes in cellular function, including alterations in gene expression and metabolic activity.
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, the compound has been shown to exert beneficial effects, such as anti-inflammatory and anti-cancer activities . At higher doses, this compound can exhibit toxic or adverse effects, including hepatotoxicity and nephrotoxicity. Threshold effects have been observed, where a certain dosage level is required to achieve the desired therapeutic effect without causing toxicity.
Metabolic Pathways
This compound is involved in several metabolic pathways, interacting with various enzymes and cofactors. It can influence metabolic flux by modulating the activity of key metabolic enzymes, leading to changes in the levels of metabolites . For example, this compound has been shown to inhibit the activity of certain cytochrome P450 enzymes, which are involved in the metabolism of drugs and other xenobiotics. This inhibition can result in altered drug metabolism and potential drug-drug interactions.
properties
IUPAC Name |
pyrazolo[1,5-a]pyridin-5-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7N3/c8-6-2-4-10-7(5-6)1-3-9-10/h1-5H,8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AEWORWAKEFTHQF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN2C(=CC=N2)C=C1N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80717462 | |
Record name | Pyrazolo[1,5-a]pyridin-5-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80717462 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
133.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1101120-37-9 | |
Record name | Pyrazolo[1,5-a]pyridin-5-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80717462 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | pyrazolo[1,5-a]pyridin-5-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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